Cas no 1713602-31-3 (4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole)

4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole is a nitro-substituted benzimidazole derivative featuring a methanesulfonylmethyl functional group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the nitro group enhances reactivity for further functionalization, while the methanesulfonylmethyl moiety may contribute to improved solubility and metabolic stability. Its structural framework is valuable for developing compounds with potential applications in drug discovery, particularly in targeting enzymes or receptors where electron-withdrawing substituents are advantageous. The compound's well-defined synthetic pathway allows for consistent purity and scalability.

4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole structure

1713602-31-3 structure

Product Name:4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole

CAS No:1713602-31-3

MF:C₉H₉N₃O₄S

MW:255.250460386276

CID:5210821

Update Time:2025-10-29

4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

- 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole
- Inchi： 1S/C9H9N3O4S/c1-17(15,16)4-6-8(12(13)14)3-2-7-9(6)11-5-10-7/h2-3,5H,4H2,1H3,(H,10,11)
- InChI Key： JGYURHZOGYUOCX-UHFFFAOYSA-N
- SMILES： C1NC2=C(CS(C)(=O)=O)C([N+]([O-])=O)=CC=C2N=1

4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510644-1g	4-((Methylsulfonyl)methyl)-5-nitro-1H-benzo[d]imidazole	1713602-31-3	97%	1g	$652	2023-02-02

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Additional information on 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole

Comprehensive Overview of 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole (CAS No. 1713602-31-3)

4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole (CAS No. 1713602-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the benzoimidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methanesulfonylmethyl group and a nitro substituent at the 4th and 5th positions, respectively, enhances its reactivity and potential applications in drug discovery and development.

In recent years, the scientific community has shown increasing interest in nitro-substituted benzoimidazoles, particularly for their role in modulating enzyme activity and their potential as anti-inflammatory or antimicrobial agents. Researchers are actively exploring the structure-activity relationship (SAR) of compounds like 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole to optimize their efficacy and selectivity. This aligns with the growing demand for novel therapeutic agents to address challenges such as antibiotic resistance and chronic inflammatory diseases.

The synthesis of 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole typically involves multi-step organic reactions, including nitration and sulfonylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability for high-throughput screening (HTS) and other preclinical studies.

From an industrial perspective, CAS No. 1713602-31-3 is often utilized as a building block in the synthesis of more complex molecules. Its electron-withdrawing and electron-donating groups make it a versatile intermediate in medicinal chemistry. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek this compound for collaborative projects aimed at developing next-generation pharmaceuticals.

Environmental and safety considerations are paramount when handling 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory compliance with guidelines such as REACH and GMP ensures its safe use in research and manufacturing settings.

In the context of artificial intelligence (AI) and machine learning (ML), computational chemists are leveraging in silico models to predict the biological activity of nitro-benzoimidazole derivatives. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional drug discovery. Such innovations are particularly relevant given the rising interest in precision medicine and personalized therapeutics.

For researchers and industry professionals, sourcing high-quality 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole is essential. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure transparency and traceability. Additionally, the compound's stability under various storage conditions is a key consideration for long-term usability.

Looking ahead, the potential applications of CAS No. 1713602-31-3 extend beyond pharmaceuticals. Its unique chemical properties make it a candidate for agrochemical research and material science, particularly in the development of functional polymers and advanced coatings. As interdisciplinary research continues to evolve, the versatility of this compound will likely unlock new opportunities across multiple scientific domains.

In summary, 4-Methanesulfonylmethyl-5-nitro-1H-benzoimidazole represents a valuable tool for modern scientific exploration. Its combination of structural features and reactivity positions it at the forefront of innovation in drug development and beyond. By staying informed about the latest advancements and adhering to best practices, researchers can fully harness the potential of this remarkable compound.